Cas no 1249926-12-2 (3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanamide)

• Product Name: 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanamide
• CAS No: 1249926-12-2
• MF: C₉H₁₇N₅O
• MW: 211.264180898666
• CID: 6134789
• PubChem ID: 61924838
• Update Time: 2025-06-23

3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanamide
• 1H-1,2,4-Triazole-1-propanamide, α,3,5-trimethyl-α-(methylamino)-
• 3-(3,5-Dimethyl-1h-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanamide
• AKOS011198771
• CS-0292653
• 1249926-12-2
• EN300-1123177

• Inchi： 1S/C9H17N5O/c1-6-12-7(2)14(13-6)5-9(3,11-4)8(10)15/h11H,5H2,1-4H3,(H2,10,15)
• InChI Key： HDMVSYLJGDYYIJ-UHFFFAOYSA-N
• SMILES： N1(CC(C)(NC)C(N)=O)C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 211.14331018g/mol
• Monoisotopic Mass: 211.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 449.3±55.0 °C(Predicted)
• pka: 15.65±0.50(Predicted)

Additional information on 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanamide

Introduction to 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanamide (CAS No: 1249926-12-2)

3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1249926-12-2, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal chemistry. The structural framework of this molecule incorporates a dimethyl-1H-1,2,4-triazole moiety, which is known for its stability and versatility in drug design, alongside an amide functional group that enhances solubility and bioavailability.

The dimethyl-1H-1,2,4-triazol-1-yl substituent in the molecular structure plays a crucial role in modulating the electronic properties of the compound. Triazoles are heterocyclic aromatic compounds that have been widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of two methyl groups at the 1-position of the triazole ring further enhances its reactivity and binding affinity to biological targets. This modification has been strategically incorporated to improve the pharmacokinetic profile of the compound, making it a valuable candidate for further exploration in drug discovery.

Additionally, the 2-methyl-2-(methylamino)propanamide portion of the molecule contributes to its overall functionality. The amide group is a key pharmacophore in many bioactive molecules, often responsible for mediating interactions with proteins and enzymes. The methylamino substituent at the 2-position introduces basicity to the molecule, which can be exploited for targeting acidic or positively charged residues in biological systems. This dual functionality makes 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanamide a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies have suggested that the dimethyl-1H-1,2,4-triazol-1-yl moiety may interact with metal ions or enzymes involved in inflammatory pathways, while the amide group could form hydrogen bonds with polar residues in protein active sites. These insights have guided experimental efforts to optimize the compound's efficacy and selectivity.

In vitro studies have demonstrated that derivatives of this class of compounds exhibit inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegeneration. The 3-(dimethyl-1H-1,2,4-triazol-1-yl) part of the molecule has been shown to disrupt enzyme active sites by occupying critical hydrophobic pockets or by competing with natural substrates. Meanwhile, the methylamino group enhances solubility and membrane permeability, facilitating cellular uptake and distribution.

The synthesis of 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-2-(methylamino)propanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted triazole precursors and amino acid derivatives under controlled temperatures and inert atmospheres. Advances in green chemistry principles have also been applied to minimize waste and improve sustainability in its production.

The pharmacological profile of this compound is being actively investigated in preclinical models to assess its potential therapeutic applications. Initial findings suggest that it may exhibit anti-inflammatory effects by modulating cytokine production pathways or by inhibiting key signaling molecules involved in inflammation. Furthermore, its ability to cross cell membranes efficiently makes it a promising candidate for treating diseases where intracellular targets are involved.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by computational predictions and experimental data. Researchers are exploring various derivatives of 3-(dimethyl-1H-1,2,4-triazol-1-y)-l)-2-methyl-l-(methylamino)propanamide by introducing additional functional groups or altering substitution patterns on the triazole ring. These modifications aim to enhance potency while minimizing side effects.

The role of CAS No: 1249926-l 12-l 22 as a reference point for this compound underscores its importance in scientific literature. This unique identifier ensures consistency across different databases and publications when researchers discuss its properties or compare it with other molecules under investigation.

Future research directions may include exploring synthetic routes that improve scalability without compromising purity standards required for pharmaceutical applications. Additionally; collaborations between academic institutions; biotechnology companies; and pharmaceutical firms could accelerate progress toward translating laboratory findings into clinical trials.